Methoxy-dimethyl-propylsilane
Description
Methoxy-dimethyl-propylsilane is a compound with the molecular formula C6H16OSi . It is also known by other names such as DIMETHYLMETHOXY-N-PROPYLSILANE and n-propyldimethylmethoxysilane .
Molecular Structure Analysis
The molecular structure of Methoxy-dimethyl-propylsilane includes a silicon atom bonded to a propyl group (CCC), two methyl groups (CH3), and a methoxy group (OCH3) .Physical And Chemical Properties Analysis
Methoxy-dimethyl-propylsilane has a molecular weight of 132.28 g/mol . It has several computed properties, including a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 1, and a rotatable bond count of 3 . Its exact mass is 132.097041664 g/mol .Scientific Research Applications
Interfacial Adhesive Strength Enhancement
Methoxy-dimethyl-propylsilane is used to improve the interfacial adhesive strength between different materials. This application is particularly valuable in the fabrication of multi-material composites where strong adhesion between layers is crucial for structural integrity .
Water Treatment
In the field of water treatment, Methoxy-dimethyl-propylsilane can be utilized to modify surfaces to enhance water repellency. This modification can help in creating materials that are resistant to water, which is beneficial for various applications, including coatings and filtration systems .
Polymer Composites
This compound plays a significant role in the development of polymer composites. By acting as a coupling agent, it can improve the mechanical, physical, swelling, and dynamic viscoelastic properties of composites, making them more durable and efficient for use in various industries .
Coatings
Methoxy-dimethyl-propylsilane is instrumental in the production of coatings with improved properties. It can be used to modify the surface of coatings to enhance their resistance to environmental factors, thereby extending the life of the coated materials .
Asphalt Binder Modification
The modification of asphalt binders with Methoxy-dimethyl-propylsilane can significantly improve the properties of asphalt. This includes better resistance to weathering and enhanced performance, which is essential for the longevity and durability of road surfaces .
Biomedical Applications
Due to its ability to be used in hydrophilic modifications, Methoxy-dimethyl-propylsilane finds applications in the biomedical field. For instance, it can be used to create silicone elastomers with hydrophilic properties, which are useful in various medical devices and implants .
properties
IUPAC Name |
methoxy-dimethyl-propylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16OSi/c1-5-6-8(3,4)7-2/h5-6H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCHMPORHGFKNSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[Si](C)(C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16OSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methoxy-dimethyl-propylsilane | |
CAS RN |
18182-14-4 |
Source
|
| Record name | n-Propyldimethylmethoxysilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,4-Dithiaspiro[4.11]hexadecane](/img/structure/B103652.png)
![2-Bromo-5-methyl-7,9,10,14b-tetrahydroisoquinolino[2,1-d][1,4]benzodiazepin-6-one](/img/structure/B103659.png)
![4-[(E)-1-methyl-2-(4-nitrophenyl)ethenyl]pyridine](/img/structure/B103668.png)
